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Compound of Interest

Compound Name: (E)-icos-5-ene

Cat. No.: B116449 Get Quote

Essential Safety and Handling Guide for (E)-Icos-5-
ene
This guide provides immediate and essential safety protocols for laboratory personnel handling

(E)-icos-5-ene. Given the absence of a specific Safety Data Sheet (SDS) for (E)-icos-5-ene,

the following recommendations are based on the safety profiles of structurally similar

compounds, such as (Z)-icos-5-enoic acid and eicosanoic acid, and general best practices for

handling laboratory chemicals.[1][2] Researchers should handle this compound with care,

assuming it may present hazards associated with similar long-chain aliphatic hydrocarbons and

fatty acids.

Assumed Hazard Classification
Based on data for analogous compounds, (E)-icos-5-ene should be treated as a substance

that may cause skin and eye irritation.[3][4] Always consult a comprehensive risk assessment

before beginning any new experimental protocol.

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[2][3]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2][3]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3]

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

Chemical and Physical Properties
A summary of the key physical and chemical properties of (E)-icos-5-ene is provided below.

This information is critical for understanding its behavior and potential hazards.

Property Value Source

Molecular Formula C₂₀H₄₀ PubChem[5]

Molecular Weight 280.5 g/mol PubChem[5][6]

Appearance
Not specified, likely a solid or

liquid at room temperature.
General Knowledge

Boiling Point No data available

Melting Point No data available

Solubility
Expected to be insoluble in

water.
General Knowledge

CAS Number 74685-30-6 PubChem[5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personal safety when handling (E)-
icos-5-ene. The following table outlines the recommended PPE for various levels of protection.

[7][8][9]
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Protection
Level

Respiratory
Protection

Hand
Protection

Eye/Face
Protection

Body
Protection

Standard Lab

Use

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.

Nitrile or

neoprene gloves.

[10]

Safety glasses

with side shields

or safety

goggles.[8]

Standard

laboratory coat.

Splash Hazard

Not generally

required if

handled in a

chemical fume

hood.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Chemical safety

goggles and a

face shield.[11]

Chemical-

resistant apron

over a laboratory

coat.

Large Quantities

Consider an air-

purifying

respirator with

organic vapor

cartridges if

ventilation is

inadequate.

Heavy-duty

chemical-

resistant gloves.

Chemical safety

goggles and a

face shield.[11]

Chemical-

resistant

coveralls.[10]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of (E)-
icos-5-ene, from preparation to disposal.
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Preparation Handling Cleanup & Disposal

Conduct Risk Assessment Gather Required PPE Prepare Workstation
(Fume Hood) Weigh/Measure Chemical Perform Experiment Decontaminate Glassware

and Surfaces
Dispose of Waste in

Designated Container Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of (E)-icos-5-ene.

Step-by-Step Handling Protocol
Risk Assessment: Before any work begins, perform a thorough risk assessment for the

planned experiment, considering the quantities of (E)-icos-5-ene to be used and the specific

experimental conditions.

Engineering Controls: All handling of (E)-icos-5-ene should be conducted in a well-ventilated

laboratory. For procedures that may generate aerosols or involve heating, use a certified

chemical fume hood.

Personal Protective Equipment: At a minimum, wear a standard laboratory coat, nitrile

gloves, and safety glasses with side shields. If there is a risk of splashing, a face shield and

a chemical-resistant apron should also be worn.

Weighing and Transfer: When weighing, use a draft shield to prevent the substance from

becoming airborne. Handle with care to avoid generating dust if it is a solid.

Spill Response: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate

the area and follow your institution's emergency procedures.

First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation develops, seek medical attention.[2]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[2]

Disposal Plan
All waste containing (E)-icos-5-ene must be treated as chemical waste.

Waste Collection: Collect all waste materials, including contaminated PPE and absorbent

materials, in a clearly labeled, sealed, and chemically compatible container.

Waste Segregation: Do not mix (E)-icos-5-ene waste with other incompatible waste streams.

Disposal: Dispose of the chemical waste through your institution's hazardous waste disposal

program. Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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